Cas no 853070-30-1 (tert-Butyl 5-amino-2-fluorobenzoate)
853070-30-1 structure
Product Name:tert-Butyl 5-amino-2-fluorobenzoate
CAS No:853070-30-1
MF:C11H14FNO2
MW:211.232766628265
CID:717186
Update Time:2026-04-29
tert-Butyl 5-amino-2-fluorobenzoate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl 5-amino-2-fluorobenzoate
- Benzoic acid,5-amino-2-fluoro-, 1,1-dimethylethyl ester
- tert-butyl 5-azanyl-2-fluoranyl-benzoate
-
- Inchi： InChI=1S/C11H14FNO2/c1-11(2,3)15-10(14)8-6-7(13)4-5-9(8)12/h4-6H,13H2,1-3H3
- InChI Key： CFAFNDBKLVKVHO-UHFFFAOYSA-N
- SMILES： CC(C)(C)OC(=O)C1=C(C=CC(=C1)N)F
Computed Properties
- Exact Mass: 211.10100
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
Experimental Properties
- PSA: 52.32000
- LogP: 2.94440
tert-Butyl 5-amino-2-fluorobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T205978-10mg |
tert-Butyl 5-Amino-2-fluorobenzoate |
853070-30-1 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | T205978-50mg |
tert-Butyl 5-Amino-2-fluorobenzoate |
853070-30-1 | 50mg |
$ 135.00 | 2022-06-03 | ||
| TRC | T205978-100mg |
tert-Butyl 5-Amino-2-fluorobenzoate |
853070-30-1 | 100mg |
$ 210.00 | 2022-06-03 | ||
| eNovation Chemicals LLC | Y1260815-250mg |
Benzoic acid,5-amino-2-fluoro-, 1,1-dimethylethyl ester |
853070-30-1 | 95% | 250mg |
$325 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1260815-1g |
Benzoic acid,5-amino-2-fluoro-, 1,1-dimethylethyl ester |
853070-30-1 | 95% | 1g |
$680 | 2024-06-07 | |
| Enamine | EN300-765302-0.05g |
tert-butyl 5-amino-2-fluorobenzoate |
853070-30-1 | 95.0% | 0.05g |
$73.0 | 2025-02-22 | |
| Enamine | EN300-765302-0.1g |
tert-butyl 5-amino-2-fluorobenzoate |
853070-30-1 | 95.0% | 0.1g |
$109.0 | 2025-02-22 | |
| Enamine | EN300-765302-0.25g |
tert-butyl 5-amino-2-fluorobenzoate |
853070-30-1 | 95.0% | 0.25g |
$156.0 | 2025-02-22 | |
| Enamine | EN300-765302-0.5g |
tert-butyl 5-amino-2-fluorobenzoate |
853070-30-1 | 95.0% | 0.5g |
$299.0 | 2025-02-22 | |
| Enamine | EN300-765302-1.0g |
tert-butyl 5-amino-2-fluorobenzoate |
853070-30-1 | 95.0% | 1.0g |
$398.0 | 2025-02-22 |
tert-Butyl 5-amino-2-fluorobenzoate Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
853070-30-1 (tert-Butyl 5-amino-2-fluorobenzoate) Related Products
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- 73792-06-0(Ethyl 4-amino-2-fluorobenzoate)
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- 2639439-41-9(Tert-butyl 4,5-diamino-2-fluorobenzoate)
- 1622004-07-2(Tert-butyl 5-amino-2-fluoro-4-methylbenzoate)
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